Cas no 2246897-95-8 (4-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methyl]thiane 1,1-dioxide)

• Product Name: 4-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methyl]thiane 1,1-dioxide
• CAS No: 2246897-95-8
• MF: C₁₅H₂₅BN₂O₄S
• MW: 340.25
• MDL: MFCD30723485
• CID: 5096516
• PubChem ID: 129601589
• Update Time: 2026-03-02

4-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methyl]thiane 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 4-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}-1λ-thiane-1,1-dione
• 4-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-pyrazol-1-yl]methyl}-1λ6-thiane-1,1-dione
• 4-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methyl]thiane 1,1-dioxide
• 4-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}-1lambda6-thiane-1,1-dione
• 4-{[4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-PYRAZOL-1-YL]METHYL-1-THIANE-1,1-DIONE
• 4-{[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRAZOL-1-YL]METHYL}-1??-THIANE-1,1-DIONE
• 4-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-pyrazol-1-yl]methyl}-1
• 4-((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)methyl)tetrahydro-2H-thiopyran 1,1-dioxide
• CS-0310385
• 4-{[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}-1lambda-thiane-1,1-dione
• 4-{[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}-1-thiane-1,1-dione
• AKOS037644570
• E6-thiane-1,1-dione
• SY270304
• 4-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-pyrazol-1-yl]methyl-1??-thiane-1,1-dione
• 4-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}-1lambda-thiane-1,1-dione
• AS-54005
• 4-([4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-pyrazol-1-yl]methyl)-1-thiane-1,1-dione
• 2246897-95-8
• 4-{[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}-1-thiane-1,1-dione
• 1-[(1,1-Dioxidotetrahydro-2H-thiopyran-4-yl)methyl]pyrazole-4-boronic Acid Pinacol Ester
• P17391
• MFCD30723485

• MDL： MFCD30723485
• Inchi： 1S/C15H25BN2O4S/c1-14(2)15(3,4)22-16(21-14)13-9-17-18(11-13)10-12-5-7-23(19,20)8-6-12/h9,11-12H,5-8,10H2,1-4H3
• InChI Key： UWTHLLRVMHWBCH-UHFFFAOYSA-N
• SMILES： CC1(C(C)(C)OB(C2C=NN(CC3CCS(=O)(=O)CC3)C=2)O1)C

Computed Properties

• Exact Mass: 340.1628086g/mol
• Monoisotopic Mass: 340.1628086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8Ų

Additional information on 4-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methyl]thiane 1,1-dioxide

4-[[4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Pyrazol-1-Yl]Methyl]Thiane 1,1-Dioxide

The compound 4-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methyl]thiane 1,1-dioxide, identified by the CAS number 2246897958, is a highly specialized chemical entity with significant potential in various fields of chemistry and materials science. This compound is notable for its unique structure and functional groups that enable it to participate in a wide range of chemical reactions and applications.

The core structure of this compound consists of a thiane 1,1-dioxide moiety attached to a pyrazole ring. The pyrazole ring is further substituted with a dioxaborolane group at the 4-position. This combination of functional groups makes the compound highly versatile. The dioxaborolane group is particularly interesting due to its ability to act as a boron-based directing group in cross-coupling reactions such as the Suzuki-Miyaura reaction. This property has been extensively explored in recent studies to develop new synthetic pathways for complex molecules.

Recent research has highlighted the potential of this compound in the field of organic synthesis. Its ability to undergo metal-catalyzed cross-coupling reactions has made it an invaluable building block for constructing biologically active molecules. For instance, studies have demonstrated that this compound can be used to synthesize novel pyrazole derivatives with potential applications in drug discovery and material science.

In addition to its role in organic synthesis, this compound has also been investigated for its electronic properties. The thiane 1,1-dioxide moiety contributes significantly to the electronic characteristics of the molecule. Research has shown that this moiety can enhance the stability and reactivity of the compound under various reaction conditions. This makes it a promising candidate for use in the development of new materials with tailored electronic properties.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. These improvements have not only increased the yield but also reduced the cost of production.

In terms of applications beyond organic synthesis and materials science, this compound has shown promise in catalysis. Its ability to act as a ligand or catalyst support has been explored in various catalytic systems. Recent studies have demonstrated its effectiveness in promoting enantioselective reactions and other challenging transformations.

The environmental impact and sustainability aspects of this compound are also areas of growing interest. Researchers are investigating methods to minimize waste generation during its synthesis and maximize its recyclability. These efforts are part of broader initiatives to develop greener chemical processes that align with sustainable development goals.

In conclusion, 4-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]methyl]thiane 1, with CAS number 2246897958, represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure and functional groups make it an essential component in modern chemical research and development.